Cas no 941913-31-1 (N-(3-methoxyphenyl)-2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide)

• Product Name: N-(3-methoxyphenyl)-2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide
• CAS No: 941913-31-1
• MF: C₂₂H₂₀N₄O₄
• MW: 404.418604850769
• CID: 5363315
• Update Time: 2025-07-09

N-(3-methoxyphenyl)-2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Methoxyphenyl)-2-(4-methoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazine-5(4H)-acetamide
• N-(3-methoxyphenyl)-2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide

• Inchi： 1S/C22H20N4O4/c1-29-17-8-6-15(7-9-17)19-13-20-22(28)25(10-11-26(20)24-19)14-21(27)23-16-4-3-5-18(12-16)30-2/h3-13H,14H2,1-2H3,(H,23,27)
• InChI Key： IMHBZDNHVZAMII-UHFFFAOYSA-N
• SMILES： C12=CC(C3=CC=C(OC)C=C3)=NN1C=CN(CC(NC1=CC=CC(OC)=C1)=O)C2=O

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 615.8±55.0 °C(Predicted)
• pka: 13.07±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-(3-methoxyphenyl)-2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide

Recent Advances in the Study of N-(3-methoxyphenyl)-2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide (CAS: 941913-31-1)

N-(3-methoxyphenyl)-2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide (CAS: 941913-31-1) is a novel compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have focused on its potential therapeutic applications, particularly in the areas of oncology and inflammation. This research brief aims to summarize the latest findings related to this compound, including its synthesis, mechanism of action, and preclinical efficacy.

The compound was first synthesized as part of a broader effort to develop small-molecule inhibitors targeting specific kinase pathways. Its unique pyrazolo[1,5-a]pyrazine core structure has been shown to interact with key signaling proteins, making it a promising candidate for further drug development. Recent publications have highlighted its ability to modulate the activity of certain kinases involved in cell proliferation and inflammation, suggesting potential applications in cancer and autoimmune diseases.

In vitro studies have demonstrated that N-(3-methoxyphenyl)-2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide exhibits potent inhibitory effects on specific kinase targets, with IC50 values in the nanomolar range. These findings have been corroborated by molecular docking studies, which reveal high binding affinity and selectivity for the target proteins. Additionally, the compound has shown favorable pharmacokinetic properties in preclinical models, including good oral bioavailability and metabolic stability.

Recent research has also explored the compound's potential as an anti-inflammatory agent. In animal models of inflammation, administration of the compound led to significant reductions in pro-inflammatory cytokine levels and improved clinical outcomes. These results suggest that it may have therapeutic potential for conditions such as rheumatoid arthritis and inflammatory bowel disease. Further studies are needed to elucidate its precise mechanism of action and to optimize its pharmacological profile.

Despite these promising findings, challenges remain in the development of N-(3-methoxyphenyl)-2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide as a therapeutic agent. Issues such as off-target effects and potential toxicity need to be addressed in future studies. However, the compound's unique structural features and biological activity make it a valuable tool for further research in chemical biology and drug discovery.

In conclusion, N-(3-methoxyphenyl)-2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide represents a promising candidate for the development of novel therapeutics. Its ability to modulate key signaling pathways and its favorable pharmacokinetic properties highlight its potential in both oncology and inflammation research. Continued investigation into its mechanism of action and therapeutic applications will be essential for advancing this compound toward clinical development.